Cas no 56217-93-7 (3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine)

3-(1H-1,2,3,4-Tetrazol-5-yl)propan-1-amine is a versatile heterocyclic compound featuring a tetrazole moiety linked to a propylamine chain. The tetrazole group imparts high stability and nitrogen-rich character, making it valuable in pharmaceutical and agrochemical applications. Its amine functionality enhances reactivity, enabling use as a building block in organic synthesis, particularly for the development of bioactive molecules. The compound’s balanced polarity and structural rigidity contribute to its utility in drug design, where it may serve as a bioisostere for carboxylic acids or other heterocycles. Its synthetic flexibility and potential for derivatization make it a useful intermediate in medicinal chemistry and material science research.

3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine structure

56217-93-7 structure

Product Name:3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine

CAS No:56217-93-7

MF:C₄H₉N₅

MW:127.147759199142

CID:371806

PubChem ID:194013

Update Time:2025-06-10

3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2H-Tetrazole-5-propanamine
- 3-(2H-tetrazol-5-yl)propan-1-amine
- 3-aminopropyl-5-tetrazole
- 1H-tetrazole-5-propanamine
- 3-(1H-Tetrazol-5-yl)propan-1-amine
- 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine
- 3-(1H-Tetrazol-5-yl)propylamine
- AKOS005207279
- DTXSID70204770
- GKWCKCHEKRDLOB-UHFFFAOYSA-N
- 56217-93-7
- EN300-146896
- GABA tetrazole
- CHEMBL1917056
- SCHEMBL4740215
- Inchi： 1S/C4H9N5/c5-3-1-2-4-6-8-9-7-4/h1-3,5H2,(H,6,7,8,9)
- InChI Key： GKWCKCHEKRDLOB-UHFFFAOYSA-N
- SMILES： NCCCC1N=NNN=1

Computed Properties

Exact Mass: 127.08597
Monoisotopic Mass: 127.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 75.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 80.5Å²

Experimental Properties

PSA: 80.48

3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-146896-0.05g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	0.05g	$44.0	2023-05-27
Enamine	EN300-146896-0.1g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	0.1g	$65.0	2023-05-27
Enamine	EN300-146896-0.25g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	0.25g	$93.0	2023-05-27
Enamine	EN300-146896-0.5g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	0.5g	$147.0	2023-05-27
Enamine	EN300-146896-1.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	1g	$188.0	2023-05-27
Enamine	EN300-146896-2.5g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	2.5g	$337.0	2023-05-27
Enamine	EN300-146896-5.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	5g	$588.0	2023-05-27
Enamine	EN300-146896-10.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	10g	$759.0	2023-05-27
Enamine	EN300-7080710-50mg	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	50mg	$44.0	2023-09-29
Enamine	EN300-7080710-100mg	3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine	56217-93-7	100mg	$65.0	2023-09-29

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Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Recent Advances in the Study of 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS: 56217-93-7) and Its Applications in Chemical Biology and Medicine

The compound 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS: 56217-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The insights presented here are derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the information.

Recent studies have highlighted the unique structural features of 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine, which make it a valuable scaffold for the design of novel bioactive molecules. The tetrazole ring, in particular, is known for its bioisosteric properties, often serving as a surrogate for carboxylic acids in drug design. Researchers have explored its role in enhancing the metabolic stability and bioavailability of potential drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key intermediate in the synthesis of G-protein-coupled receptor (GPCR) modulators, which are critical targets in the treatment of neurological disorders.

In addition to its pharmacological applications, 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine has been investigated for its potential in chemical biology. A recent report in ACS Chemical Biology detailed its use as a versatile linker in the development of activity-based probes (ABPs) for studying enzyme function. The compound's ability to form stable covalent bonds with target proteins makes it an attractive tool for elucidating enzymatic mechanisms and identifying new drug targets. Furthermore, its compatibility with click chemistry techniques has expanded its utility in proteomics and high-throughput screening assays.

The synthesis of 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine has also seen advancements, with researchers developing more efficient and scalable methods. A 2022 patent application disclosed a novel catalytic process that significantly reduces the production cost and environmental impact compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings. Moreover, recent toxicity studies have confirmed its favorable safety profile, further supporting its potential for clinical applications.

Looking ahead, the continued exploration of 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine holds promise for addressing unmet medical needs. Ongoing research is focused on optimizing its derivatives for enhanced selectivity and potency, particularly in the context of cancer therapy and infectious diseases. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into tangible therapeutic solutions. This briefing underscores the compound's growing importance in the chemical biology and pharmaceutical landscapes, highlighting its potential to drive innovation in drug discovery and development.